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Introduction

JTT-551 is a selective inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative
regulator in both insulin and leptin signaling pathways.[1][2][3][4] By inhibiting PTP1B, JTT-551
enhances the phosphorylation of the insulin receptor and its downstream signaling molecules,
leading to improved glucose metabolism.[3] Furthermore, it potentiates leptin signaling in the
hypothalamus, suggesting a potential role in the regulation of appetite and energy expenditure.
[1][2] These characteristics make JTT-551 a valuable research tool for investigating metabolic
disorders such as type 2 diabetes and obesity. Although its clinical development was
discontinued due to insufficient efficacy and adverse effects in patients, JTT-551 remains a
relevant compound for preclinical metabolic research.[5][6][7]

Mechanism of Action

PTP1B dephosphorylates the activated insulin receptor (IR) and insulin receptor substrate
(IRS) proteins, thereby attenuating the insulin signal. Similarly, PTP1B negatively regulates the
leptin signaling pathway by dephosphorylating Janus kinase 2 (JAK2) and Signal Transducer
and Activator of Transcription 3 (STAT3). JTT-551 acts as a competitive, mixed-type inhibitor of
PTP1B, preventing this dephosphorylation and thus prolonging the activated state of these
signaling cascades.[3] This enhancement of insulin and leptin sensitivity forms the basis of its
therapeutic potential in metabolic diseases.
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Data Presentation
In Vitro PTP1B Inhibition

Phosphatase JTT-551 Ki (uM)
PTP1B 0.22[3][5][8]
TCPTP 9.3[3][5][8]

CD45 >30[3][8]

LAR >30[3][8]

In Vivo Effects of JTT-551 in db/db Mice (4 weeks oral

administration)
Dose Blood ] ] Total ]
Treatment Triglyceride Insulin
(mgl/kg) Glucose Cholesterol
No significant ~ No significant ~ No significant ~ No significant
Control
change change change change
Dose-
No significant  No significant ~ No significant
JTT-551 3 dependent
change change change[8]
decrease[8]
Dose-
Significant No significant  No significant
JTT-551 30 dependent )
reduction[8] change change[8]
decrease][8]

In Vivo Effects of JTT-551 in Diet-Induced Obese (DIO)
Mice (6 weeks administration in food)
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Caption: Insulin Signaling Pathway and the inhibitory action of JTT-551 on PTP1B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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